Cas no 1368534-68-2 (3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine)

3-(6-Chloro-1-methyl-1H-indol-3-yl)propan-1-amine is a synthetic indole derivative with a propylamine side chain, featuring a chloro substituent at the 6-position and a methyl group on the nitrogen of the indole ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural similarity to biologically active indole alkaloids. The chloro and methyl substitutions enhance its stability and potential binding affinity, making it a valuable intermediate for the development of receptor-targeted ligands or enzyme inhibitors. Its well-defined structure allows for precise modifications, facilitating structure-activity relationship (SAR) studies in drug discovery applications.
3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine structure
1368534-68-2 structure
Product Name:3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine
CAS No:1368534-68-2
MF:C12H15ClN2
MW:222.713901758194
CID:6339150
PubChem ID:82278660
Update Time:2025-10-28

3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine
    • 1368534-68-2
    • EN300-1982901
    • Inchi: 1S/C12H15ClN2/c1-15-8-9(3-2-6-14)11-5-4-10(13)7-12(11)15/h4-5,7-8H,2-3,6,14H2,1H3
    • InChI Key: WCWMSPCZDWWBEU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(C)C=C2CCCN

Computed Properties

  • Exact Mass: 222.0923762g/mol
  • Monoisotopic Mass: 222.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 31Ų

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Additional information on 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine

3-(6-Chloro-1-methyl-1H-indol-3-yl)propan-1-amine: A Comprehensive Overview

3-(6-Chloro-1-methyl-1H-indol-3-yl)propan-1-amine (CAS No. 1368534-68-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CMPD 101, is characterized by its unique structural features and potential biological activities, making it a subject of extensive study in recent years.

The chemical structure of 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine consists of an indole ring substituted with a chlorine atom at the 6-position and a methyl group at the 1-position, with a propylamine side chain attached to the 3-position of the indole ring. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, which are crucial for its biological activities.

Recent studies have highlighted the potential therapeutic applications of 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine. One of the key areas of interest is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in various physiological processes, including mood regulation, sleep, and appetite. Research has shown that 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine exhibits selective binding to serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. This selective binding profile suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety.

In addition to its serotonin receptor modulating properties, 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, thereby reducing inflammation and tissue damage.

The pharmacokinetic properties of 3-(6-chloro-1-methyl-1H-indol-3-yl)propan-1-amine have also been studied in detail. Its oral bioavailability is moderate, with good absorption and distribution characteristics. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites. The half-life of 3-(6-chloro-1-methyl-1H-indol-3-y l)propan - 1 - amine is relatively short, which may necessitate multiple dosing regimens for sustained therapeutic effects.

Safety and toxicity studies have shown that 3-(6-chloro - 1 - methyl - 1 H - indol - 3 - yl ) propan - 1 - amine is generally well-tolerated at therapeutic doses. However, like many other compounds in its class, it may cause side effects such as dizziness, nausea, and headache at higher doses. These side effects are typically dose-dependent and can be managed by adjusting the dosage or treatment regimen.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(6-chloro - 1 - methyl - 1 H - indol - 3 - yl ) propan - 1 - amine in various therapeutic indications. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its efficacy in treating specific conditions such as depression and inflammatory diseases.

In conclusion, 3-(6-chloro - 1 - methyl - 1 H - indol - 3 - yl ) propan - 1 - amine (CAS No. 1368534 - 68 -2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

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